3-[[4-(2-Methylphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one

• IUPAC Name: 3-[[4-(2-methylphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C18H16N4OS2/c1-12-7-3-4-8-13(12)22-16(19-20-17(22)24-2)11-21-14-9-5-6-10-15(14)25-18(21)23/h3-10H,11H2,1-2H3
• InChI Key: RYDUKEDNSDXUQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=C2SC)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C18H16N4OS2
• Molecular Weight: 368.5 g/mol

Description

3-[[4-(2-Methylphenyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one is a useful research compound. Its molecular formula is C18H16N4OS2 and its molecular weight is 368.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • Moreno-Fuquen et al. (2019) developed a regioselective synthesis approach for a closely related compound, focusing on the crystallographic analysis of the intermolecular interactions and energy frameworks. This research provides insights into the structural properties of similar compounds (Moreno-Fuquen et al., 2019).

• Heterocyclic Chemistry :

  • Research by Savitskii et al. (2008) on 1-(Benzothiazol-2-yl)-4-phenylthiosemicarbazide, a compound with structural similarities, highlights the potential of such chemicals in producing diverse heterocyclic compounds. The study showcases the reactivity and versatility of these molecules (Savitskii et al., 2008).

• Antimicrobial Properties :

  • A study by Bektaş et al. (2007) on the synthesis and antimicrobial activities of new 1,2,4-Triazole derivatives reveals the potential of such compounds in antimicrobial applications. This points towards the use of similar benzothiazole compounds in developing new antimicrobial agents (Bektaş et al., 2007).

• Antioxidative Activity :

  • The research by Tumosienė et al. (2014) on the synthesis of S-substituted derivatives of 1,2,4-triazole thiones and their antioxidative activity indicates the relevance of such compounds in the development of antioxidants (Tumosienė et al., 2014).

• Corrosion Inhibition :

  • Yadav et al. (2013) explored benzimidazole derivatives for mild steel corrosion inhibition. The study's findings on the efficiency of these inhibitors in acid solutions suggest that similar benzothiazole compounds might have applications in corrosion prevention (Yadav et al., 2013).